molecular formula C11H14N2 B8672289 methyl-(6-methyl-1H-indol-3-ylmethyl)-amine

methyl-(6-methyl-1H-indol-3-ylmethyl)-amine

Cat. No. B8672289
M. Wt: 174.24 g/mol
InChI Key: LXGDACYYSDBMPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl-(6-methyl-1H-indol-3-ylmethyl)-amine is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality methyl-(6-methyl-1H-indol-3-ylmethyl)-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl-(6-methyl-1H-indol-3-ylmethyl)-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

methyl-(6-methyl-1H-indol-3-ylmethyl)-amine

Molecular Formula

C11H14N2

Molecular Weight

174.24 g/mol

IUPAC Name

N-methyl-1-(6-methyl-1H-indol-3-yl)methanamine

InChI

InChI=1S/C11H14N2/c1-8-3-4-10-9(6-12-2)7-13-11(10)5-8/h3-5,7,12-13H,6H2,1-2H3

InChI Key

LXGDACYYSDBMPY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)C(=CN2)CNC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 6-methyl-1H-indole-3-carbaldehyde (0.96 g, Lit. 5) in methanol (15 ml) was added at 22° C. acetic acid (1.7 ml) and a solution of methylamine in tetrahydrofurane (2 M, 12.0 ml). After stirring for 1 h, sodium cyanoborohydride (0.76 g) was added in 5 portions and stirring was continued for 2 h. The mixture was evaporated and the residue partitioned between aqueous hydrochloric acid (1 N) and dichloromethane. The pH of the aqueous layer was adjusted to 14 using sodium hydroxide followed by extraction with dichloromethane. The organic layer was dried and evaporated to give crude methyl-(6-methyl-1H-indol-3-ylmethyl)-amine.
Quantity
0.96 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
1.7 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0.76 g
Type
reactant
Reaction Step Four
Quantity
12 mL
Type
solvent
Reaction Step Five

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